Cas no 1804477-90-4 (2-(Fluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Fluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1804477-90-4
• MF: C₉H₆F₇NO₂
• MW: 293.138267040253
• CID: 4841831
• Update Time: 2025-05-22

2-(Fluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C9H6F7NO2/c1-18-7-5(2-10)17-3-4(8(11,12)13)6(7)19-9(14,15)16/h3H,2H2,1H3
• InChI Key： HLNVKRXJFYAWRR-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CF)C(=C1OC(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 293
• XLogP3: 3.1
• Topological Polar Surface Area: 31.4

Additional information on 2-(Fluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

Exploring the Unique Properties and Applications of 2-(Fluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1804477-90-4)

In the ever-evolving field of chemical research, 2-(Fluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1804477-90-4) has emerged as a compound of significant interest. This fluorinated pyridine derivative stands out due to its unique structural features, which include a fluoromethyl group, a methoxy substituent, and two trifluoromethoxy and trifluoromethyl groups. These functional groups contribute to its distinct chemical behavior, making it a valuable candidate for various applications in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 2-(Fluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine is characterized by its high electronegativity and lipophilicity, properties that are often sought after in drug discovery and development. The presence of multiple fluorine atoms enhances the compound's stability and bioavailability, which are critical factors in the design of bioactive molecules. Researchers are particularly interested in how these attributes can be leveraged to develop new therapeutic agents with improved efficacy and safety profiles.

One of the most compelling aspects of 2-(Fluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine is its potential role in addressing current challenges in medicinal chemistry. For instance, the compound's ability to modulate enzyme activity and receptor binding makes it a promising scaffold for targeting diseases such as cancer, neurological disorders, and infectious diseases. Recent studies have explored its interactions with specific biological targets, shedding light on its mechanism of action and therapeutic potential.

Beyond pharmaceuticals, 2-(Fluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine has also found applications in agrochemical research. The compound's structural motifs are similar to those found in certain pesticides and herbicides, suggesting its utility in developing next-generation crop protection agents. Its stability under environmental conditions and selective activity against pests make it an attractive candidate for sustainable agriculture solutions.

In the realm of materials science, 2-(Fluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine is being investigated for its potential use in advanced polymers and coatings. The fluorine-rich structure imparts desirable properties such as chemical resistance, thermal stability, and low surface energy, which are essential for high-performance materials. These characteristics are particularly relevant in industries such as electronics, aerospace, and automotive, where durability and performance are paramount.

The synthesis of 2-(Fluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Researchers have developed various synthetic routes to optimize the production process, with a focus on minimizing byproducts and improving scalability. These advancements are crucial for meeting the growing demand for this compound in both academic and industrial settings.

From an environmental perspective, the use of 2-(Fluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine raises important considerations regarding its biodegradability and ecological impact. While fluorine-containing compounds are known for their persistence in the environment, ongoing research aims to design derivatives with reduced environmental footprints. This aligns with the broader trend toward green chemistry and sustainable practices in the chemical industry.

The market for 2-(Fluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine is expected to grow significantly in the coming years, driven by its diverse applications and the increasing demand for fluorinated compounds. Key players in the chemical and pharmaceutical industries are investing in research and development to explore new uses and improve existing formulations. This compound's versatility positions it as a key ingredient in the next generation of innovative products.

For researchers and industry professionals, understanding the properties and applications of 2-(Fluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine is essential for staying at the forefront of chemical innovation. Its unique combination of structural features and functional groups offers endless possibilities for discovery and development. As scientific knowledge expands, so too will the opportunities to harness this compound's potential for the benefit of society.

In conclusion, 2-(Fluoromethyl)-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1804477-90-4) represents a fascinating area of study with wide-ranging implications. Whether in drug development, agriculture, or advanced materials, this compound continues to inspire innovation and drive progress in multiple fields. Its story is a testament to the power of chemical research in addressing some of the world's most pressing challenges.